Cas no 1000577-20-7 (2-Bromo-3,4,6-trifluorophenylisothiocyanate)
1000577-20-7 structure
Product Name:2-Bromo-3,4,6-trifluorophenylisothiocyanate
CAS No:1000577-20-7
MF:C7HBrF3NS
MW:268.053749799728
CID:3157523
PubChem ID:26598292
Update Time:2025-04-21
2-Bromo-3,4,6-trifluorophenylisothiocyanate Chemical and Physical Properties
Names and Identifiers
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- 2-Bromo-3,4,6-trifluorophenylisothiocyanate
- 1000577-20-7
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- MDL: MFCD09800794
- Inchi: 1S/C7HBrF3NS/c8-5-6(11)3(9)1-4(10)7(5)12-2-13/h1H
- InChI Key: GWJVRTBMXDLUHA-UHFFFAOYSA-N
- SMILES: BrC1C(=C(C=C(C=1N=C=S)F)F)F
Computed Properties
- Exact Mass: 266.89652Da
- Monoisotopic Mass: 266.89652Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 44.5Ų
2-Bromo-3,4,6-trifluorophenylisothiocyanate Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
1000577-20-7 (2-Bromo-3,4,6-trifluorophenylisothiocyanate) Related Products
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- 119474-40-7(Benzene,1,2,3-trifluoro-4-isothiocyanato-)
- 65295-69-4(1,3-difluoro-2-isocyanatobenzene)
- 207974-17-2(2,6-Difluorophenyl isothiocyanate)
- 35923-79-6(Pentafluorophenyl Isothiocyanate)
- 206559-57-1(2,5-difluorophenyl isothiocyanate)
- 206761-91-3(2,4,6-Trifluorophenyl isothiocyanate)
- 113028-75-4(3,4-Difluorophenyl isothiocyanate)
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